Azetidine-3-carbaldehyde;2,2,2-trifluoroacetic acid

• IUPAC Name: azetidine-3-carbaldehyde;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C4H7NO.C2HF3O2/c6-3-4-1-5-2-4;3-2(4,5)1(6)7/h3-5H,1-2H2;(H,6,7)
• InChI Key: LMLUDYIFVPGMBE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C=O.C(=O)(C(F)(F)F)O
• Molecular Formula: C6H8F3NO3
• Molecular Weight: 199.13 g/mol

Description

Azetidine-3-carbaldehyde;2,2,2-trifluoroacetic acid is a chemical compound with the IUPAC name azetidine-3-carbaldehyde 2,2,2-trifluoroacetate. It has a molecular weight of 199.13.

Synthesis Analysis

The synthesis of azetidines is a topic of ongoing research. One method involves the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction. This reaction is one of the most efficient ways to synthesize functionalized azetidines.

Molecular Structure Analysis

The InChI code for Azetidine-3-carbaldehyde;2,2,2-trifluoroacetic acid is 1S/C4H7NO.C2HF3O2/c6-3-4-1-5-2-4;3-2 (4,5)1 (6)7/h3-5H,1-2H2; (H,6,7). This code provides a specific description of the molecule’s structure.

Chemical Reactions Analysis

Azetidines are four-membered heterocycles used in organic synthesis and medicinal chemistry. Their reactivity is driven by a considerable ring strain, which makes them more stable than related aziridines. This stability translates into unique reactivity that can be triggered under appropriate reaction conditions.

Physical And Chemical Properties Analysis

Azetidine-3-carbaldehyde;2,2,2-trifluoroacetic acid is a powder at room temperature. The compound should be stored at a temperature of 4 degrees Celsius.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Azetidines are a significant area of research in organic synthesis and medicinal chemistry. Future directions include further exploration of the synthesis, reactivity, and application of azetidines. This includes the development of new methods for the synthesis of azetidines and the discovery of new reaction protocols.